Cas no 27164-92-7 (N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}furan-2-carboxamide)

• Product Name: N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}furan-2-carboxamide
• CAS No: 27164-92-7
• MF: C₁₇H₁₆N₄O₄S
• MW: 372.398342132568
• CID: 1429882
• PubChem ID: 986954
• Update Time: 2025-05-25

N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide,N-[4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-
• N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}furan-2-carboxamide
• CDS1_004528
• BRD-K93846523-001-01-5
• AE-848/11785137
• Oprea1_073959
• F0016-0825
• 27164-92-7
• HMS2289F14
• CBMicro_030192
• N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-2-furamide
• BIM-0030365.P001
• Oprea1_779822
• CBKinase1_000725
• SR-01000495419
• HMS616K01
• DivK1c_005568
• SR-01000495419-1
• CCG-51744
• CHEMBL1566732
• AKOS000488529
• CBKinase1_013125
• N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)furan-2-carboxamide
• STK038894
• F1516-5762
• ChemDiv1_010429
• N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]furan-2-carboxamide
• N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}furan-2-carboxamide
• SR-01000495419-3
• MLS000109574
• SMR000105514

• Inchi： 1S/C17H16N4O4S/c1-11-10-12(2)19-17(18-11)21-26(23,24)14-7-5-13(6-8-14)20-16(22)15-4-3-9-25-15/h3-10H,1-2H3,(H,20,22)(H,18,19,21)
• InChI Key： GWLPAWQBHJVCLE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1=CC=CO1)=O)(NC1N=C(C)C=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 372.08938
• Monoisotopic Mass: 372.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 114.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}furan-2-carboxamide

Comprehensive Overview of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}furan-2-carboxamide (CAS No. 27164-92-7)

N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}furan-2-carboxamide (CAS No. 27164-92-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule combines a furan-2-carboxamide moiety with a 4,6-dimethylpyrimidin-2-yl sulfamoylphenyl group, making it a subject of interest for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its possible role as a sulfonamide derivative, a class of compounds known for their bioactivity.

In recent years, the demand for novel heterocyclic compounds like N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}furan-2-carboxamide has surged, driven by the need for more efficient and sustainable solutions in medicine and agriculture. This compound's pyrimidine and furan rings contribute to its stability and reactivity, which are critical for designing targeted therapies or agrochemicals. Its CAS No. 27164-92-7 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

The synthesis of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}furan-2-carboxamide involves multi-step organic reactions, often starting with the condensation of 2-amino-4,6-dimethylpyrimidine with 4-sulfamoylbenzoic acid derivatives, followed by coupling with furan-2-carbonyl chloride. This process highlights the compound's complexity and the expertise required for its production. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and structural integrity.

One of the most searched questions about this compound revolves around its potential biological activities. Preliminary studies suggest that N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}furan-2-carboxamide may exhibit antimicrobial or enzyme inhibitory properties, though further research is needed to confirm these effects. Its sulfonamide group is particularly noteworthy, as it is a common pharmacophore in antibiotics and diuretics. This has led to speculation about its utility in addressing antibiotic resistance, a pressing global health concern.

In agrochemistry, the compound's pyrimidine scaffold aligns with the structural features of many commercial herbicides and fungicides. Researchers are exploring whether N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}furan-2-carboxamide could serve as a precursor for developing new crop protection agents with improved efficacy and environmental safety. The growing emphasis on sustainable agriculture has amplified interest in such innovations.

From a regulatory perspective, CAS No. 27164-92-7 is cataloged in major chemical databases, facilitating its traceability in supply chains. Manufacturers and distributors must adhere to stringent quality control measures to ensure compliance with international standards. The compound's material safety data sheet (MSDS) provides essential information on handling, storage, and disposal, though it is not classified as hazardous under current regulations.

The future of N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}furan-2-carboxamide lies in interdisciplinary collaboration. Chemists, biologists, and pharmacologists are working together to unlock its full potential, whether in designing next-generation pharmaceuticals or eco-friendly agrochemicals. As synthetic methodologies advance, the scalability of its production could become a key focus area for industrial applications.

In summary, N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}furan-2-carboxamide (CAS No. 27164-92-7) represents a compelling case study in the intersection of chemistry and life sciences. Its structural versatility and hypothesized bioactivity make it a valuable candidate for further investigation, particularly in contexts addressing contemporary challenges like drug development and agricultural sustainability.